![molecular formula C17H15N7OS B2584810 N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-N-methylbenzo[d]thiazole-6-carboxamide CAS No. 2320465-97-0](/img/structure/B2584810.png)
N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-N-methylbenzo[d]thiazole-6-carboxamide
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Overview
Description
The compound is a complex organic molecule that contains several heterocyclic rings, including a triazolo[4,3-b]pyridazine ring and a benzo[d]thiazole ring . These types of structures are often found in pharmaceuticals and other biologically active compounds .
Synthesis Analysis
While the specific synthesis for this compound isn’t available, similar compounds are often synthesized through multi-step processes involving the formation of the heterocyclic rings, followed by various functional group transformations .Molecular Structure Analysis
The molecular structure of this compound, based on its name, would be expected to have several ring structures and functional groups. The triazolo[4,3-b]pyridazine is a fused ring system that includes a triazole ring (a five-membered ring with two carbon atoms and three nitrogen atoms) and a pyridazine ring (a six-membered ring with four carbon atoms and two nitrogen atoms) .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include its size, shape, functional groups, and the presence of any charged atoms .Scientific Research Applications
Antimicrobial Activity
- A study conducted by Bhuiyan et al. (2006) focused on the synthesis and antimicrobial evaluation of thienopyrimidine derivatives, which can be considered structurally similar to the compound . They found pronounced antimicrobial activity in some derivatives, highlighting the potential of such compounds in antimicrobial applications (Bhuiyan et al., 2006).
Synthesis and Modification
- Albert and Thacker (1972) explored the preparation of triazolopyrimidine derivatives, providing insights into synthetic routes that may be applicable to the target compound. Their work contributes to understanding the chemical synthesis and potential modifications of similar compounds (Albert & Thacker, 1972).
Anticonvulsant Activity
- Kelley et al. (1995) investigated analogues of a specific purine compound, which included triazolopyrimidines, for anticonvulsant activity. This research might be relevant for exploring the neurological applications of similar compounds (Kelley et al., 1995).
Anticancer Activity
- El-Gendy et al. (2003) synthesized heterobicyclic nitrogen systems bearing a 1,2,4-triazine moiety, some of which showed significant anticancer activities. This suggests that structurally related compounds like N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-N-methylbenzo[d]thiazole-6-carboxamide may have potential in cancer treatment research (El-Gendy et al., 2003).
Insecticidal Applications
- Soliman et al. (2020) worked on synthesizing bioactive sulfonamide thiazole derivatives with potential as insecticidal agents. Their research into the toxicological and biochemical parameters of these compounds could be relevant for understanding the insecticidal potential of related compounds (Soliman et al., 2020).
Potential for Derivative Synthesis
- Mahmoud and El-Shahawi (2008) discussed the synthesis of new fused thiazolopyrimidines, which might offer insights into the synthesis and potential applications of derivatives of the target compound (Mahmoud & El-Shahawi, 2008).
Mechanism of Action
Target of Action
Similar compounds with a triazolo[4,3-b]pyridazine core have been associated with antibacterial activity .
Mode of Action
Compounds with similar structures have been shown to interact with their targets, leading to changes that result in their observed biological activities .
Biochemical Pathways
Similar compounds have been associated with various pharmacological activities, suggesting they may affect multiple pathways .
Result of Action
Similar compounds have been associated with various biological activities, suggesting they may have multiple effects at the molecular and cellular level .
Action Environment
Such factors can play a significant role in the effectiveness of similar compounds .
Future Directions
properties
IUPAC Name |
N-methyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N7OS/c1-22(17(25)11-2-3-13-14(6-11)26-10-18-13)12-7-23(8-12)16-5-4-15-20-19-9-24(15)21-16/h2-6,9-10,12H,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJHWNEWJCUJKIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CN(C1)C2=NN3C=NN=C3C=C2)C(=O)C4=CC5=C(C=C4)N=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N7OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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